Cas no 1224888-18-9 (5-amino-1-ethyl-1H-Pyrazole-3-carboxylic acid)

• Product Name: 5-amino-1-ethyl-1H-Pyrazole-3-carboxylic acid
• CAS No: 1224888-18-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 2114814
• Update Time: 2023-11-19

5-amino-1-ethyl-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-ethyl-1H-Pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,5-amino-1-ethyl-
• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-ethyl-
• CID 82416412

• Inchi： 1S/C6H9N3O2/c1-2-9-5(7)3-4(8-9)6(10)11/h3H,2,7H2,1H3,(H,10,11)
• InChI Key： PVERCSMEKLPBPH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N(CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 81.1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 407.4±30.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)